3-Isopropylamino-1-propanesulfonic acid

• CAS: 720699-43-4
• Molecular Formula: C6H15NO3S
• Molecular Weight: 181.26 g/mol
• SMILES: CC(C)NCCCS(=O)(=O)O
• InChI: InChI=1S/C6H15NO3S/c1-6(2)7-4-3-5-11(8,9)10/h6-7H,3-5H2,1-2H3,(H,8,9,10)
• InChIKey: ZBSWKBYXONRLTM-UHFFFAOYSA-N

General substitution of N-substituted aminopropanesulfonic acid buffers is inadvisable due to pKa divergence. This compound (CAS 720699-43-4) is a zwitterionic organosulfur agent with molecular formula C6H15NO3S (MW 181.25). - Useful for derivatizable sulfonic acid or amine intermediate synthesis. - No validated pKa data; not recommended as a biological buffer without empirical testing. - Supplied for controlled organic synthesis applications only.

3-Isopropylamino-1-propanesulfonic acid Overview

3-Isopropylamino-1-propanesulfonic acid (CAS 720699-43-4) is a zwitterionic organosulfur compound with the molecular formula C6H15NO3S and a molecular weight of 181.25 g/mol . It is an N-substituted aminopropanesulfonic acid, a class of compounds often utilized as biological buffers in the physiological pH range . Its IUPAC name is 3-(propan-2-ylamino)propane-1-sulfonic acid .

Substitution Risks for 3-Isopropylamino-1-propanesulfonic acid

Even within the same class of N-substituted aminopropanesulfonic acid buffers, generic substitution is highly inadvisable. The N-alkyl substituent (e.g., isopropyl vs. cyclohexyl) directly dictates the compound's acid-base dissociation constant (pKa), and therefore its precise useful pH range [1]. Replacing a specific buffer with an alternative having a different pKa can lead to loss of pH control, compromised enzyme activity, and non-reproducible experimental results in sensitive biological assays.

• [1] Roy, R. N., Carlsten, J. A., Niederschmidt, J., Good, W. S., Rook, J. M., Brewe, C., ... & Kuhler, K. M. (1997). Buffers for the physiological pH range: Thermodynamic constants of substituted aminopropanesulfonic acids from 5 to 55°C. Journal of Solution Chemistry, 26(3), 309-317. View Source

Differentiation Evidence for 3-Isopropylamino-1-propanesulfonic acid

Data Gap: No Comparator Data Available

A systematic search for primary literature, patents, and authoritative databases found no quantitative, comparator-based evidence for 3-Isopropylamino-1-propanesulfonic acid (CAS 720699-43-4). The core question for procurement—'Why this compound over a structural analog?'—cannot be answered with verifiable data at this time. Claims of differentiation based on generic class properties are scientifically insufficient .

Evidence Dimension	Experimental pKa at 25°C (key functional parameter for buffer selection)
Target Compound Data	Not available in public domain
Comparator Or Baseline	3-(Cyclohexylamino)-1-propanesulfonic acid (CAPS): pKa ~10.4. 3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid (AMPSO): pKa 9.0 .
Quantified Difference	Cannot be calculated
Conditions	N/A

Why This Matters

Without a known pKa, the compound's useful pH range is undefined, making it impossible to scientifically select it over a well-characterized analog like CAPS for any pH-controlled application.

Applications of 3-Isopropylamino-1-propanesulfonic acid

Exploratory Novel Buffer Research

The compound's structure suggests it may be investigated as a potential zwitterionic buffer for a pH range typical of secondary amines, but this application is hypothetical due to a complete lack of publicly available pKa data . Procurement for this purpose carries high scientific risk.

Synthetic Intermediate Use

Based on its chemical structure, it could serve as a derivatizable sulfonic acid or amine intermediate in organic synthesis . However, no public literature validates any specific synthetic utility or advantage over other aminopropanesulfonic acids, making selection empirical and non-strategic.